Cas no 2171916-86-0 (2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2171916-86-0
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 6194207
• PubChem ID: 165833266
• Update Time: 2025-10-30

2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• EN300-1599338
• 2171916-86-0
• 2-[1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C11H19N3O4/c1-11(2,7-15)6-14-9(5-18-3)8(12-13-14)4-10(16)17/h15H,4-7H2,1-3H3,(H,16,17)
• InChI Key： BPSZGLMDUXIXOG-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1C(COC)=C(CC(=O)O)N=N1

Computed Properties

• Exact Mass: 257.13755610g/mol
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.5Ų

Additional information on 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2171916-86-0)

2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid, identified by its unique Chemical Abstracts Service (CAS) number 2171916-86-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This triazole-based derivative exhibits a complex molecular structure that positions it as a promising candidate for further investigation in drug discovery and therapeutic applications. The compound’s chemical framework integrates several functional groups, including a hydroxyl moiety and an acetic acid side chain, which contribute to its potential biological activity and reactivity.

The name of this compound provides valuable insights into its chemical nature. The presence of triazol-4-yl indicates the incorporation of a triazole ring, a heterocyclic structure widely recognized for its role in various bioactive molecules. Triazoles are known for their stability and ability to engage in hydrogen bonding, making them valuable in the design of pharmacophores. The 3-hydroxy-2,2-dimethylpropyl substituent suggests the presence of an isopropyl group with a hydroxyl functional group at the third carbon position, which could influence the compound’s solubility and interactions with biological targets. Additionally, the methoxymethyl group at the fifth position introduces an ether linkage, further diversifying the compound’s chemical properties.

This compound has garnered attention due to its potential applications in medicinal chemistry. Recent advancements in drug design have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The triazole core in 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid is particularly noteworthy, as it has been implicated in various bioactive molecules with antimicrobial, anti-inflammatory, and anticancer properties. The structural features of this compound make it a suitable scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role as an intermediate in synthesizing more complex molecules. The acetic acid side chain provides a reactive site for further functionalization, enabling chemists to explore diverse chemical modifications. This flexibility is crucial in drug development pipelines, where small changes in molecular structure can significantly alter biological activity. The hydroxyl group also offers opportunities for interactions with other molecules or biological targets through hydrogen bonding.

Current research in pharmaceutical chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The unique combination of functional groups in 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid positions it as a candidate for such applications. For instance, the triazole ring can interact with specific enzymes or receptors, while the hydroxyl and acetic acid groups can modulate solubility and pharmacokinetics.

The methoxymethyl group is particularly interesting from a synthetic perspective. It can serve as a handle for introducing additional functional groups or for linking the compound to other molecules through ether-based connections. This feature is advantageous in designing prodrugs or conjugates that enhance delivery or target specificity. Moreover, methoxymethyl groups are often employed to improve metabolic stability and reduce unwanted side reactions.

In terms of biological activity, preliminary studies suggest that derivatives of this class may exhibit promising properties relevant to various diseases. The triazole moiety has been extensively studied for its antimicrobial effects against resistant strains of bacteria and fungi. Additionally, modifications at the acetic acid side chain have shown potential in modulating inflammatory pathways and inhibiting certain enzymes involved in cancer progression.

The hydroxyl group at the isopropyl substituent may contribute to solubility and cell membrane permeability, factors critical for drug efficacy. Furthermore, the presence of multiple stereocenters allows for the exploration of enantiomeric relationships, which can significantly impact biological activity due to differences in stereochemical interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying bioactive compounds like 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid. Molecular modeling techniques can predict binding affinities and interactions with potential targets before experimental validation is required. This approach accelerates drug discovery by narrowing down candidates with high likelihoods of success.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The integration of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. However， recent methodologies have improved synthetic routes by employing catalytic systems that enhance efficiency and minimize byproduct formation.

The potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science。 For example， derivatives of this class may exhibit herbicidal or fungicidal properties when incorporated into crop protection agents。 Additionally， their structural motifs could inspire novel materials with unique properties due to their ability to form stable complexes with other molecules。

In conclusion,2 - 1 - ( 3 - hydroxy - 22 - dimethyl propyl ) - 5 - ( methoxy methyl ) - 11 H - 11 , 23 - tri azo l - 44 yl acetic acid ( CAS NO . 2171916 - 86 - 0 ) represents a fascinating subject for further research due to its intricate structure and potential biological significance。 Its combination of functional groups makes it a versatile scaffold for drug discovery， while its synthetic accessibility allows chemists to explore diverse modifications。 As our understanding of molecular interactions continues to evolve， compounds like this one will undoubtedly play a pivotal role in advancing therapeutic strategies across multiple disciplines。